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Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
The Nystatin protection assay is a robust and widely used method to quantify the

internalization of fungi by phagocytic and non-phagocytic cells. This technique is crucial for

studying host-pathogen interactions, evaluating the efficacy of antifungal drugs, and dissecting

the cellular and molecular mechanisms of phagocytosis.

Principle of the Assay

The assay leverages the specific mechanism of action of the polyene antifungal agent,

Nystatin. Nystatin selectively binds to ergosterol, a major sterol component of fungal cell

membranes, forming pores that lead to the leakage of intracellular contents and ultimately,

fungal cell death.[1][2] Mammalian cell membranes contain cholesterol instead of ergosterol,

making them significantly less susceptible to Nystatin's effects at concentrations effective

against fungi.[2]

This selective toxicity allows for the differentiation between extracellular and intracellular fungi.

In a typical assay, host cells are incubated with fungi, allowing for adherence and phagocytosis.

Subsequently, Nystatin is added to the culture medium. Extracellular fungi, being directly

exposed to Nystatin, are killed. In contrast, fungi that have been successfully phagocytosed by

the host cells are shielded from the drug and remain viable. By lysing the host cells and

quantifying the number of viable intracellular fungi (e.g., by counting colony-forming units,
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CFUs), researchers can accurately determine the extent of phagocytosis. This method is

analogous to the gentamicin protection assay used in bacteriology.[3]

Key Signaling Pathways in Fungal Phagocytosis
The Nystatin protection assay is an excellent tool to investigate the signaling pathways that

govern fungal recognition and uptake by immune cells like macrophages and neutrophils. Key

pathways include:

Dectin-1 Signaling: Dectin-1 is a C-type lectin receptor (CLR) that recognizes β-glucans on

the fungal cell wall.[1][2][4] Upon binding to β-glucan, Dectin-1 triggers a signaling cascade

involving the spleen tyrosine kinase (Syk).[1][5] This leads to the formation of a "phagocytic

synapse," orchestrating the engulfment of the fungal particle.[1]

Syk-CARD9 Signaling: Downstream of Syk, the caspase recruitment domain-containing

protein 9 (CARD9) acts as a crucial adaptor protein.[5][6] The Syk-CARD9 signaling axis is

essential for inducing various antifungal responses, including the production of pro-

inflammatory cytokines and reactive oxygen species (ROS), in addition to promoting

phagocytosis.[5][7][8][9]

Logical Relationship of Fungal Recognition and Phagocytosis
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Preparation

Infection & Treatment

Quantification

1. Culture Phagocytic Cells
(e.g., Macrophages, Neutrophils)

3. Co-incubate Phagocytes and Fungi
(Allow Phagocytosis)

2. Prepare Fungal Suspension
(e.g., Candida, Aspergillus)

4. Wash to Remove
Non-adherent Fungi

5. Add Nystatin to Kill
Extracellular Fungi

6. Wash to Remove Nystatin

7. Lyse Phagocytic Cells
(e.g., with Triton X-100)

8. Plate Lysate on Fungal Growth Media

9. Incubate and Count
Colony-Forming Units (CFUs)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7802587?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3084546/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3084546/
https://www.embopress.org/doi/10.1038/sj.emboj.7600594
https://pmc.ncbi.nlm.nih.gov/articles/PMC127978/
https://pmc.ncbi.nlm.nih.gov/articles/PMC127978/
https://pmc.ncbi.nlm.nih.gov/articles/PMC127978/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1888731/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1888731/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3434674/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3434674/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6541497/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6541497/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10835034/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10835034/
https://journals.asm.org/doi/abs/10.1128/mbio.01608-21
https://journals.asm.org/doi/10.1128/mbio.01608-21
https://www.benchchem.com/product/b7802587#nystatin-protection-assay-for-studying-fungal-phagocytosis
https://www.benchchem.com/product/b7802587#nystatin-protection-assay-for-studying-fungal-phagocytosis
https://www.benchchem.com/product/b7802587#nystatin-protection-assay-for-studying-fungal-phagocytosis
https://www.benchchem.com/product/b7802587#nystatin-protection-assay-for-studying-fungal-phagocytosis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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